Cas no 21864-76-6 (2-ethyl-2-methyl-butanenitrile)

2-ethyl-2-methyl-butanenitrile Properties

Names and Identifiers

• 2-ethyl-2-methyl-butanenitrile
• 2-ethyl-2-methylbutanenitrile
• 2-ethyl-2-methylbutyronitrile
• 2-Methyl-2-ethyl-butyronitril
• 3-Cyan-3-methylpentan
• 3-Methylpentyl-3-cyanid
• MFCD00055633
• Methyldiaethylessigsaurenitril
• SCHEMBL7821165
• DTXSID50426751
• Z1201618418
• 2-ethyl-2-methyl-butyronitrile
• AKOS006230185
• CS-0247530
• 21864-76-6
• EN300-367516
• +Expand

• MDL： MFCD00055633
• InChIKey： SVVQGVDNIZXKCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13N/c1-4-7(3,5-2)6-8/h4-5H2,1-3H3
• SMILES： CCC(C)(CC)C#N

Computed Properties

• Exact Mass: 111.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 111.105
• Heavy Atom Count: 8
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• LogP: 2.33628
• PSA: 23.79000
• Refractive Index: 1.413
• Boiling Point: 154°Cat760mmHg
• Flash Point: 36°C
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.808

2-ethyl-2-methyl-butanenitrile Security Information

• Safety Instruction： S23; S26; S36/37/39
• Risk Phrases：R23/24/25
• Hazardous Material transportation number：UN 3276
• Risk Phrases： 23/24/25

2-ethyl-2-methyl-butanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%